Cas no 3883-39-4 (2-ethenyl-5-methylpyridine)

2-Ethenyl-5-methylpyridine is a heterocyclic organic compound featuring a pyridine ring substituted with a methyl group at the 5-position and an ethenyl (vinyl) group at the 2-position. This structure imparts reactivity suitable for applications in organic synthesis, particularly as an intermediate in the production of pharmaceuticals, agrochemicals, and specialty chemicals. The compound’s vinyl group enables polymerization or further functionalization, while the pyridine ring contributes to its stability and coordination properties. Its precise molecular architecture makes it valuable for constructing complex molecules with tailored electronic or steric properties. Careful handling is recommended due to potential sensitivity to light, moisture, or reactive conditions.
2-ethenyl-5-methylpyridine structure
2-ethenyl-5-methylpyridine structure
Product Name:2-ethenyl-5-methylpyridine
CAS No:3883-39-4
MF:C8H9N
MW:119.163761854172
CID:923973
PubChem ID:12503355
Update Time:2025-06-08

2-ethenyl-5-methylpyridine Chemical and Physical Properties

Names and Identifiers

    • 2-ethenyl-5-methyl-Pyridine
    • 5-methyl-2-vinylpyridine
    • 2-ethenyl-5-methylpyridine
    • A1-38988
    • 107411-10-9
    • BS-49084
    • DA-06244
    • E78467
    • Z1198181628
    • 3883-39-4
    • J-001896
    • CS-0197201
    • SCHEMBL14997
    • LCFYCLRCIJDYQD-UHFFFAOYSA-N
    • 2-ETHENYL-5-METHYLPYRIDINE( MIX TBC AS STABILIZER)
    • EN300-105933
    • AKOS006291280
    • 5-methyl-2-vinyl-pyridine
    • Inchi： 1S/C8H9N/c1-3-8-5-4-7(2)6-9-8/h3-6H,1H2,2H3
    • InChI Key： LCFYCLRCIJDYQD-UHFFFAOYSA-N
    • SMILES： N1C=C(C)C=CC=1C=C

Computed Properties

  • Exact Mass: 119.07357
  • Monoisotopic Mass: 119.073499291g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 98.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 12.9Ų

Experimental Properties

  • PSA: 12.89
  • LogP: 2.03300

2-ethenyl-5-methylpyridine Security Information

  • Signal Word：Warning
  • Hazard Statement： H302
  • Warning Statement： P280-P305+P351+P338
  • Storage Condition：Inert atmosphere,2-8°C(BD104759)

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2-ethenyl-5-methylpyridine Suppliers

Amadis Chemical Company Limited
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Audited Supplier Audited Supplier
(CAS:3883-39-4)2-ethenyl-5-methylpyridine
Order Number:A1026631
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 15:34
Price ($):198.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:3883-39-4)2-ethenyl-5-methylpyridine
A1026631
Purity:99%
Quantity:1g
Price ($):198.0
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